N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-imidazol-1-yl)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2-imidazol-1-ylacetamide
• InChI: InChI=1S/C13H13N5O3S/c19-10(7-17-4-2-14-8-17)15-3-5-18-12(20)11-9(1-6-22-11)16-13(18)21/h1-2,4,6,8H,3,5,7H2,(H,15,19)(H,16,21)
• InChI Key: KIUKAFNGZQLLGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NC(=O)N(C2=O)CCNC(=O)CN3C=CN=C3
• Molecular Formula: C13H13N5O3S
• Molecular Weight: 319.34 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C13H13N5O3S and its molecular weight is 319.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Innovative Heterocycles

Research on the synthesis of innovative heterocycles incorporating a thiadiazole moiety, aimed at assessing their insecticidal properties against Spodoptera littoralis, utilizes compounds related to the mentioned chemical structure. This study highlights the versatility of such compounds in synthesizing a wide array of heterocycles, including pyrrole, pyridine, and thiophene derivatives, showcasing their potential in developing new insecticidal agents (Fadda et al., 2017).

Antifolate and Antitumor Agents

Another significant application is in the synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines, designed as dual inhibitors of thymidylate synthase and dihydrofolate reductase. These compounds have demonstrated potential as antitumor agents, with a focus on enhancing potency and spectrum of tumor inhibition in vitro. This research underscores the compound's relevance in medicinal chemistry, particularly in cancer treatment (Gangjee et al., 2009).

Antioxidant Activity

A study on the synthesis reactions and antioxidant activity of new heterocycles derived from 2-acetylnaphthalene reveals the potential of such compounds in exhibiting promising antioxidant properties. This indicates the compound's utility in developing antioxidants, which is crucial for mitigating oxidative stress related to various diseases (Taha, 2012).

Antimicrobial and Anti-proliferative Activities

Compounds synthesized from reactions involving derivatives similar to the mentioned chemical structure have been evaluated for their antimicrobial and anti-proliferative activities. Notably, some derivatives have shown significant inhibitory effects on cancer cell growth, highlighting their potential in antimicrobial and cancer research (Fahim et al., 2021).

Coordination Complexes and Antioxidant Activity

Research into novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including an analysis of the effect of hydrogen bonding on the self-assembly process, indicates the versatility of such compounds in coordination chemistry. These studies also explore the significant antioxidant activity presented by the ligands and their complexes, suggesting their utility in addressing oxidative stress and related disorders (Chkirate et al., 2019).